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Compound of Interest

Compound Name: 1-(Piperidin-4-ylcarbonyl)azepane

Cat. No.: B1351090 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a detailed overview of the anticipated mass spectrometry

analysis of 1-(Piperidin-4-ylcarbonyl)azepane, a heterocyclic compound with potential

applications in medicinal chemistry and drug development.[1] Due to the limited availability of

specific experimental data for this compound in publicly accessible literature, this document

outlines the predicted fragmentation patterns and provides generalized experimental protocols

based on the analysis of structurally similar molecules.[2]

Predicted Mass Spectrometry Data
The mass spectrometric analysis of 1-(Piperidin-4-ylcarbonyl)azepane (chemical formula:

C₁₂H₂₂N₂O) is expected to yield a molecular ion and several characteristic fragment ions. The

molecular weight of this compound provides the basis for identifying the parent ion in a mass

spectrum.

Table 1: Predicted Mass-to-Charge Ratios (m/z) of Parent and Major Fragment Ions
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Ion Predicted m/z Description

[M+H]⁺ 211.18 Protonated parent molecule

Fragment A 112.08

Resulting from the cleavage of

the amide bond (Piperidin-4-

ylcarbonyl moiety)

Fragment B 99.09 Azepane ring fragment

Fragment C 84.08 Piperidine ring fragment

Note: The predicted m/z values are based on theoretical fragmentation and may vary slightly in

experimental conditions.

Proposed Fragmentation Pathway
The fragmentation of 1-(Piperidin-4-ylcarbonyl)azepane under mass spectrometry conditions,

such as electrospray ionization (ESI), is likely to involve the cleavage of the amide bond, which

is a common and energetically favorable fragmentation pathway for molecules containing this

functional group.[2] The piperidine and azepane rings may also undergo fragmentation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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